Cas no 68739-11-7 (8-methylimidazo[1,2-a]pyridin-3-amine)

8-methylimidazo[1,2-a]pyridin-3-amine structure
68739-11-7 structure
Product Name:8-methylimidazo[1,2-a]pyridin-3-amine
CAS No:68739-11-7
MF:C8H9N3
MW:147.177160978317
MDL:MFCD09753567
CID:971935
PubChem ID:12913350
Update Time:2025-04-19

8-methylimidazo[1,2-a]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-8-methylimidazo[1,2-a]pyridine
    • 8-Methylimidazo[1,2-a]pyridin-3-amine
    • 68739-11-7
    • AKOS006327136
    • EN300-221874
    • DTXSID20512796
    • FT-0661917
    • CS-0239963
    • SCHEMBL17541018
    • DB-294185
    • 8-methylimidazo[1,2-a]pyridin-3-amine
    • MDL: MFCD09753567
    • Inchi: 1S/C8H9N3/c1-6-3-2-4-11-7(9)5-10-8(6)11/h2-5H,9H2,1H3
    • InChI Key: GGGMCFYRIGTEMG-UHFFFAOYSA-N
    • SMILES: N12C=CC=C(C)C1=NC=C2N

Computed Properties

  • Exact Mass: 147.08000
  • Monoisotopic Mass: 147.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 43.3Ų

Experimental Properties

  • PSA: 43.32000
  • LogP: 1.80610

8-methylimidazo[1,2-a]pyridin-3-amine Pricemore >>

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